Cas no 2320210-84-0 (1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine)

• Product Name: 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• CAS No: 2320210-84-0
• MF: C₁₂H₁₃ClF₃NO₄S
• MW: 359.749131917953
• CID: 6078039
• PubChem ID: 121175593
• Update Time: 2025-06-15

1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• AKOS032724959
• 1-((5-chloro-2-methoxyphenyl)sulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• 2320210-84-0
• 1-(5-chloro-2-methoxyphenyl)sulfonyl-3-(2,2,2-trifluoroethoxy)azetidine
• F6514-3139

• Inchi： 1S/C12H13ClF3NO4S/c1-20-10-3-2-8(13)4-11(10)22(18,19)17-5-9(6-17)21-7-12(14,15)16/h2-4,9H,5-7H2,1H3
• InChI Key： KWRUJNCUPSJXAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N1CC(C1)OCC(F)(F)F)(=O)=O)OC

Computed Properties

• Exact Mass: 359.0205912g/mol
• Monoisotopic Mass: 359.0205912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine

Introduction to 1-(5-Chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2320210-84-0)

1-(5-Chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2320210-84-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound, including the 5-chloro-2-methoxybenzenesulfonyl and 2,2,2-trifluoroethoxy substituents, contribute to its potential therapeutic applications and make it a subject of ongoing research.

The synthesis of 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine involves several key steps, including the formation of the azetidine ring and the introduction of the specific substituents. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, which are crucial for both academic research and industrial applications. For instance, a 2021 study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly enhanced the efficiency and scalability of the process.

In terms of its biological activity, 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has shown promising results in various assays. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. A 2023 study in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of a key enzyme associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development in this area.

The pharmacokinetic properties of 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine have also been investigated. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. A 2023 study in the European Journal of Pharmaceutical Sciences provided detailed insights into these properties, highlighting its potential for further clinical development.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine. While no large-scale clinical trials have been completed yet, several Phase I trials are currently underway to assess its safety and tolerability in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process and bring this compound closer to clinical use.

In conclusion, 1-(5-chloro-2-methoxybenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2320210-84-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will be crucial in realizing its full potential.